Cas no 555-29-3 (2-methyl-3-(3,4-dihydroxyphenyl)-dl-*alanine)

• Product Name: 2-methyl-3-(3,4-dihydroxyphenyl)-dl-*alanine
• CAS No: 555-29-3
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 38310
• PubChem ID: 4138
• Update Time: 2025-09-22

2-methyl-3-(3,4-dihydroxyphenyl)-dl-*alanine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(3,4-dihydroxyphenyl)-dl-*alanine
• DL-~-Methyl DOPA DL-2-Methyl-3-(3,4-dihydroxyphenylalanine)
• ()-ALPHA-Methyldopa
• ALPHA-METHYL-DL-BETA-3,4-DIHYDROXYPHENYLALANINE
• (+/-)-ALPHA-Methyldopa
• 3-Hydroxy-alpha-methyl-DL-tyrosine
• 3-hydroxy-alpha-methyl-D-tyrosine
• DL-2-Methyl-3-(3,4-dihydroxyphenylalanine)
• DL-alpha-Methyl DOPA
• 2-Methyl-3-(3,4-dihydroxyphenyl)-DL-alanine
• DL-a-Methyl-DOPA
• .alpha.-Methyl-.beta.-(3,4-dihydroxyphenyl)-L-alanine
• A830691
• Dl-.alpha.-methyl dopa
• .alpha.-Methyl-L-(3,4-dihydroxyphenyl)alanine
• L-(-)-.alpha.-Methyl-.beta.-(3,4-dihydroxyphenyl)alanine
• Q27256299
• 55-40-3
• L-(-)-.beta.-(3,4-Dihydroxyphenyl)-.alpha.-methylalanine
• rac alpha -Methyl DOPA
• FT-0604487
• DL-Methyldopa
• NCGC00015631-04
• HMS3259C21
• Mulfasin
• rac Alpha-Methyl DOPA
• WLN: QVXZ1&1R CQ DQ
• NCI-C55721
• 2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid
• ( inverted exclamation markA)-ALPHA-Methyldopa
• AC-11788
• Tox21_500770
• Alanine,4-dihydroxyphenyl)-2-methyl-, L-(-)-
• L-.alpha.-Methyldopa
• (+/-)-methyldopa
• Alanine,4-dihydroxyphenyl)-2-methyl-, L-
• L-(.alpha.-Md)
• Methyldopa anhydrous, (+/-)-
• METHYLDOPA DL-FORM [MI]
• Alanine, 3-(3,4-dihydroxyphenyl)-2-methyl-, L-
• L-Methyldopa
• M-3586
• DL-2-METHYL-3-(3,4-DIHYDROXYPHENYL)ALANINE
• LP00770
• NCGC00094109-02
• (+/-)-3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
• .alpha.-Methyldopa
• .alpha.-Methyl-L-dopa
• Elanpres
• 2-(3,4-dihydroxybenzyl)-2-aminopropanoic acid
• HMS3266O08
• Methyl-dopa
• W-105556
• ALANINE, 3-(3,4-DIHYDROXYPHENYL)-2-METHYL-, DL-
• Equibar
• M 7277
• NCGC00015631-09
• SR-01000075631
• 3-Hydroxy-alpha-methyltyrosine
• 2-Methyl-3-(3,4-dihydroxyphenyl)alanine
• racemic alpha-Methyldopa
• EN300-297472
• Methyldopa dl-form
• BCP28393
• EINECS 209-088-7
• (S)-(-)-.alpha.-Methyldopa
• HMS3262I22
• SCHEMBL196981
• 2-amino-2-methyl-3-(3,4-dihydroxyphenyl)propionic acid
• 2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoicacid
• Mk. b51
• 3-Hydroxy-.alpha.-methyl-L-tyrosine
• SR-01000076007-1
• Nr.C 2294
• .alpha.-Methyl-L-3,4-dihydroxyphenylalanine
• EINECS 200-232-4
• CHEBI:180994
• 2-AMINO-3-(3,4-DIHYDROXY-PHENYL)-2- METHYL-PROPIONIC ACID(CATECHOL METABOLITE)
• 3,4-Dihydroxy-2-methylphenylalanine #
• SR-01000075631-1
• ( inverted question mark)-3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
• AKOS017258656
• FT-0671718
• CHEMBL718
• SDCCGSBI-0050748.P005
• 33TD13T99R
• SR-01000076007
• L-Tyrosine, 3-hydroxy-.alpha.-methyl-
• (?)-3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
• 2,2,3,4,4-PENTABDE
• METHYLN-4-BOC-N-1-CBZ-2-PIPERAZINECARBOXYLATE
• Aldomine
• DL-Tyrosine, 3-hydroxy-alpha-methyl-
• DL-.ALPHA.-METHYL-3-(3,4-DIHYDROXYPHENYL)ALANINE
• NCGC00015631-05
• NS00079124
• FT-0671717
• AC-8433
• Racemic .alpha.-methyldopa
• (+/-)-.ALPHA.-METHYLDOPA
• DL-alpha-Methyl-DOPA
• MK 351
• .alpha.-Methyl dopa
• Lopac0_000770
• alpha-methyl-3,4-dihydroxy-dl-phenylalanine
• FT-0603468
• NCGC00015631-03
• DTXSID60970356
• CCG-204855
• Aldomin
• 3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
• D-?-Methyl DOPA
• SR-01000075631-3
• Metholes
• L-.alpha.-Methyl-(3,4-dihydroxyphenyl)alanine
• L001029
• EU-0100770
• L(-)-.beta.-(3,4-Dihydroxyphenyl)-.alpha.-methylalanine
• SBI-0050748.P004
• (y)-3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
• NCGC00094109-01
• NC00520
• UNII-33TD13T99R
• rac ?-Methyl DOPA
• NCGC00261455-01
• 555-29-3
• Methyldopa (Racemic)
• .alpha.-Medopa
• .alpha.-Methyldopa, L-
• (+-)-alpha-Methyldopa
• AKOS003273681
• Tyrosine, 3-hydroxy-.alpha.-methyl-
• 3-Hydroxy-alpha-methyltyrosine sesquihydrate
• a-methyl-l-dopa
• Tyrosine, 3-hydroxy-alpha-methyl-
• DB-052752
• DTXSID50859484
• L-a-Methyl-DOPA
• ? METHYLDOPA
• ALBB-024010
• DB-018032
• 3(3,4Dihydroxyphenyl)2methylLalanine
• ()Methyldopa
• alphaMethylLdopa
• alphaMethylL3,4dihydroxyphenylalanine
• alphaMethylbeta(3,4dihydroxyphenyl)Lalanine
• L()3(3,4Dihydroxyphenyl)2methylalanine
• CAA79915
• L()alphaMethylbeta(3,4dihydroxyphenyl)alanine
• L(alphaMd)
• 3HydroxyalphamethylLtyrosine
• LalphaMethyldopa
• H34296
• LalphaMethyl3,4dihydroxyphenylalanine
• L()beta(3,4Dihydroxyphenyl)alphamethylalanine
• LMethyldopa
• L2Amino2methyl3(3,4dihydroxyphenyl)propionic acid
• AAA55530
• L2Amino3(3,4dihydroxyphenyl)2methylpropionic acid

• MDL： MFCD00065917
• Inchi： 1S/C10H13NO4/c1-10(11,9(14)15)5-6-2-3-7(12)8(13)4-6/h2-4,12-13H,5,11H2,1H3,(H,14,15)
• InChI Key： CJCSPKMFHVPWAR-UHFFFAOYSA-N
• SMILES： OC(C(C)(CC1C=CC(=C(C=1)O)O)N)=O

Computed Properties

• Exact Mass: 211.08449
• Monoisotopic Mass: 211.084458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: -1.9

Experimental Properties

• Density: 1.403
• Boiling Point: 441.6°C at 760 mmHg
• Flash Point: 220.9°C
• Refractive Index: 1.635
• PSA: 103.78
• LogP: 1.14260

2-methyl-3-(3,4-dihydroxyphenyl)-dl-*alanine Security Information

• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Risk Phrases：36
• Storage Condition：−20°C